2-[1-[(6-chloro-4H-1,3-benzodioxin-8-yl)methyl]piperidin-2-yl]-1,3-benzothiazole

• IUPAC Name: 2-[1-[(6-chloro-4H-1,3-benzodioxin-8-yl)methyl]piperidin-2-yl]-1,3-benzothiazole
• InChI: InChI=1S/C21H21ClN2O2S/c22-16-9-14(20-15(10-16)12-25-13-26-20)11-24-8-4-3-6-18(24)21-23-17-5-1-2-7-19(17)27-21/h1-2,5,7,9-10,18H,3-4,6,8,11-13H2
• InChI Key: GWYZNPCVFPLKMO-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(C1)C2=NC3=CC=CC=C3S2)CC4=CC(=CC5=C4OCOC5)Cl
• Molecular Formula: C21H21ClN2O2S
• Molecular Weight: 400.9 g/mol

Description

2-[1-[(6-chloro-4H-1,3-benzodioxin-8-yl)methyl]piperidin-2-yl]-1,3-benzothiazole is a chemical compound that has been studied for its potential use in scientific research. This compound has been found to have various biochemical and physiological effects, and its mechanism of action has been explored in detail.

Scientific Research Applications

2-[1-[(6-chloro-4H-1,3-benzodioxin-8-yl)methyl]piperidin-2-yl]-1,3-benzothiazole has been studied for its potential use in various scientific research applications. One of the most promising areas of research is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. This compound has been found to have neuroprotective effects and may help to prevent or slow down the progression of these diseases.

Mechanism of Action

The mechanism of action of 2-[1-[(6-chloro-4H-1,3-benzodioxin-8-yl)methyl]piperidin-2-yl]-1,3-benzothiazole is not yet fully understood. However, it is believed to work by modulating the activity of certain enzymes and proteins that are involved in the development and progression of neurodegenerative diseases.
Biochemical and Physiological Effects:
Studies have shown that 2-[1-[(6-chloro-4H-1,3-benzodioxin-8-yl)methyl]piperidin-2-yl]-1,3-benzothiazole has various biochemical and physiological effects. This compound has been found to have antioxidant and anti-inflammatory properties, which may help to protect against oxidative stress and inflammation in the brain. It has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[1-[(6-chloro-4H-1,3-benzodioxin-8-yl)methyl]piperidin-2-yl]-1,3-benzothiazole in lab experiments is its potential to provide new insights into the mechanisms underlying neurodegenerative diseases. However, there are also some limitations to using this compound in research. For example, its solubility in water is low, which can make it difficult to use in certain experiments.

Future Directions

There are many future directions for research on 2-[1-[(6-chloro-4H-1,3-benzodioxin-8-yl)methyl]piperidin-2-yl]-1,3-benzothiazole. One area of research is to further explore its mechanism of action and identify the specific enzymes and proteins that it targets. Another area of research is to investigate its potential use in the treatment of other neurodegenerative diseases such as Huntington's disease and amyotrophic lateral sclerosis. Additionally, research could focus on improving the solubility of this compound to make it more useful in lab experiments.

Synthesis Methods

The synthesis method of 2-[1-[(6-chloro-4H-1,3-benzodioxin-8-yl)methyl]piperidin-2-yl]-1,3-benzothiazole involves several steps. The first step involves the preparation of 6-chloro-4H-1,3-benzodioxin-8-ylmethanol, which is then reacted with piperidine to form 1-[(6-chloro-4H-1,3-benzodioxin-8-yl)methyl]piperidine. This intermediate compound is then reacted with 2-bromo-1,3-benzothiazole to form the final product.